Potassium dithionite
Overview
Description
Potassium dithionite, also known as sodium hydrosulfite, is a chemical compound with the formula Na2S2O4. It is a white crystalline powder that is soluble in water and used as a reducing agent in various chemical reactions. Potassium dithionite is widely used in the textile, paper, and food industries for bleaching, de-colorization, and as a preservative.
Scientific Research Applications
Agricultural Importance of Potassium
Research emphasizes the crucial role of potassium (K) in agriculture, focusing on its significance in soil health, plant physiology, and nutrition. It's essential for good crop quality and plays a key role in plant stress situations, such as disease, frost, and drought resistance (Römheld & Kirkby, 2010).
Environmental Remediation
Potassium dithionite-treated sediment and soils have shown effectiveness in transforming chloroacetanilides, suggesting a potential application in environmental remediation, particularly in areas with iron-rich minerals (Boparai et al., 2006).
Oxidation Studies
Studies on the oxidation of inorganic oxysulfur compounds by potassium ferrate have contributed significantly to understanding the role of potassium in various chemical reactions, including environmental processes (Read et al., 2005).
Ion-Selective Electrodes
Potassium dithionite has applications in the development of solid contact potassium selective electrodes for biomedical purposes, like sensing potassium concentration in blood and urine (van de Velde et al., 2016).
Impact on Galena and Sphalerite
Research on dithionite's impact on the surfaces of galena and sphalerite has implications for the mining industry, particularly in flotation processes and selective mineral extraction (Sui et al., 2000).
Energy Storage Materials
Potassium dithionite contributes to the development of high-energy-density and robust potassium storage materials, a vital aspect of renewable energy technologies (Yang et al., 2021).
Agronomic Biofortification
Potassium dithionite plays a role in agronomic biofortification, improving dietary intake of potassium and other essential nutrients through targeted fertilizer applications in agriculture (Adu et al., 2018).
Potassium Ion Batteries
Innovative research in potassium-ion-based dual-ion batteries highlights the potential of potassium dithionite in advancing energy storage systems (Ji et al., 2017).
Antimicrobial Applications
Potassium dithionite derivatives exhibit promising antimicrobial effects against various bacteria and fungi, indicating potential use in medical and pharmaceutical fields (Beyzaei et al., 2020).
Plant Stress Response
The role of potassium in plant stress response, including resistance to diseases, pests, and environmental stresses, is a significant area of research, highlighting its essential role in agricultural productivity (Wang et al., 2013).
properties
CAS RN |
14293-73-3 |
|---|---|
Product Name |
Potassium dithionite |
Molecular Formula |
K2S2O4 K2O4S2 |
Molecular Weight |
206.33 g/mol |
InChI |
InChI=1S/2K.H2O4S2/c;;1-5(2)6(3)4/h;;(H,1,2)(H,3,4)/q2*+1;/p-2 |
InChI Key |
HEZHYQDYRPUXNJ-UHFFFAOYSA-L |
SMILES |
[O-]S(=O)S(=O)[O-].[K+].[K+] |
Canonical SMILES |
[O-]S(=O)S(=O)[O-].[K+].[K+] |
Color/Form |
Light yellow colored powdered or flaked solid |
Other CAS RN |
14293-73-3 |
physical_description |
Potassium dithionite appears as a light yellow colored powdered or flaked solid. Used to make dyes and other chemicals. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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